2-(3,5-Difluorophenyl)oxirane

• Molecular Formula: C8H6F2O
• Molecular Weight: 156.13 g/mol
• IUPAC Name: 2-(3,5-difluorophenyl)oxirane
• InChI: InChI=1S/C8H6F2O/c9-6-1-5(8-4-11-8)2-7(10)3-6/h1-3,8H,4H2
• InChI Key: RYOWSOZTUQEZOV-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2=CC(=CC(=C2)F)F

Description

2-(3,5-Difluorophenyl)oxirane is a fluorinated epoxide characterized by a phenyl ring substituted with fluorine atoms at the 3 and 5 positions, linked to an oxirane (epoxide) ring. This compound is part of a broader class of fluorinated epoxides, which are of interest in organic synthesis, agrochemicals, and pharmaceuticals due to their reactivity and electronic properties. The fluorine substituents enhance electron-withdrawing effects, influencing ring-opening reactions and stability under thermal or acidic conditions .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

Fluorinated epoxides exhibit distinct reactivity patterns based on substituents. A comparative analysis is provided below:

Compound	Substituents	Key Properties
2-(3,5-Difluorophenyl)oxirane	3,5-difluorophenyl	Enhanced electron-withdrawing effects; moderate stability due to fluorine’s electronegativity .
2-(3,5-Dichlorophenyl)-2-(2,2,2-trichloroethyl)oxirane (Tridiphane)	3,5-dichlorophenyl, trichloroethyl	Higher steric hindrance; used as a herbicide (e.g., Tridiphane, CAS 58138-08-2) due to chlorine’s lipophilicity .
2-[3,5-bis(phenylmethoxy)phenyl]oxirane	3,5-bis(phenylmethoxy)phenyl	Reduced electrophilicity; benzyl ether groups increase solubility in nonpolar solvents .
2-Pentafluoroethyl-2-phenyloxirane (CAS DX434)	Pentafluoroethyl, phenyl	Extreme electron deficiency; high reactivity in nucleophilic ring-opening reactions .

Molecular and Physical Properties

Compound	Molecular Formula	Molecular Weight	Applications
This compound	C8H5F2O	170.12 g/mol	Intermediate in fluorinated drug synthesis .
Tridiphane	C10H7Cl5O	320.43 g/mol	Herbicide (disrupts lipid biosynthesis) .
3,5-Dibenzyloxyphenyloxirane	C28H24O3	408.49 g/mol	Research chemical (limited industrial use) .